Cas no 1001519-11-4 (ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality provides a versatile handle for further derivatization, enabling the introduction of additional structural motifs. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and steric profile. High purity grades are available to ensure reproducibility in research and industrial applications. Its stability under standard storage conditions further supports its use in synthetic workflows.
1001519-11-4 structure
Product Name:ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
CAS No:1001519-11-4
MF:C9H11F3N2O2
MW:236.191052675247
MDL:MFCD05667171
CID:3059677
PubChem ID:7018566
Update Time:2025-06-06
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester
- ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 1001519-11-4
- ethyl 2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylate
- CS-0298240
- ethyl1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- EN300-230020
- 2-Ethyl-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
- STK312868
- 2-ethyl-5-trifluoromethyl-2 h-pyrazole-3-carboxylic acid ethyl ester
- AKOS000311343
- DTXSID401187895
-
- MDL： MFCD05667171
- Inchi： 1S/C9H11F3N2O2/c1-3-14-6(8(15)16-4-2)5-7(13-14)9(10,11)12/h5H,3-4H2,1-2H3
- InChI Key： JXBLALWEXAHXNR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)N(CC)N=1)(F)F
Computed Properties
- Exact Mass: 236.07726208Da
- Monoisotopic Mass: 236.07726208Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.1Ų
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM314135-1g |
Ethyl 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 1g |
$698 | 2021-08-18 | |
| Chemenu | CM314135-1g |
Ethyl 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 1g |
$739 | 2023-02-03 | |
| Fluorochem | 027012-250mg |
2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester |
1001519-11-4 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 027012-1g |
2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester |
1001519-11-4 | 1g |
￡363.00 | 2022-03-01 | ||
| Fluorochem | 027012-2g |
2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester |
1001519-11-4 | 2g |
￡638.00 | 2022-03-01 | ||
| Fluorochem | 027012-5g |
2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester |
1001519-11-4 | 5g |
￡963.00 | 2022-03-01 | ||
| Enamine | EN300-230020-0.05g |
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 0.05g |
$177.0 | 2024-06-20 | |
| Enamine | EN300-230020-0.1g |
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 0.1g |
$265.0 | 2024-06-20 | |
| Enamine | EN300-230020-0.25g |
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 0.25g |
$377.0 | 2024-06-20 | |
| Enamine | EN300-230020-0.5g |
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
1001519-11-4 | 95% | 0.5g |
$594.0 | 2024-06-20 |
ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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